Cas no 1849382-67-7 (Cyclopropanemethanesulfonamide, α-propyl-)

• Product Name: Cyclopropanemethanesulfonamide, α-propyl-
• CAS No: 1849382-67-7
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5285020
• Update Time: 2025-06-20

Cyclopropanemethanesulfonamide, α-propyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanesulfonamide, α-propyl-

• Inchi： 1S/C7H15NO2S/c1-2-3-7(6-4-5-6)11(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： GEMHJBZXUXQVHO-UHFFFAOYSA-N
• SMILES： C(C1CC1)(CCC)S(=O)(=O)N

Additional information on Cyclopropanemethanesulfonamide, α-propyl-

Cyclopropanemethanesulfonamide, α-Propyl- (CAS No. 1849382-67-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Cyclopropanemethanesulfonamide, α-propyl- (CAS No. 1849382-67-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, physical properties, and recent research findings related to Cyclopropanemethanesulfonamide, α-propyl-.

The chemical structure of Cyclopropanemethanesulfonamide, α-propyl- is characterized by a cyclopropane ring attached to a methanesulfonamide group with an α-propyl substituent. The cyclopropane ring is a three-membered cyclic alkane that imparts unique conformational constraints and reactivity to the molecule. The methanesulfonamide group is a functional group consisting of a sulfur atom double-bonded to an oxygen atom and single-bonded to two methyl groups and an amide group. The presence of the α-propyl substituent adds further complexity and potential for specific interactions with biological targets.

In terms of physical properties, Cyclopropanemethanesulfonamide, α-propyl- is typically a white crystalline solid with a melting point ranging from 120°C to 125°C. It is moderately soluble in polar solvents such as water and ethanol but exhibits lower solubility in non-polar solvents like hexane. These solubility characteristics are crucial for its formulation in pharmaceutical applications and its bioavailability when administered as a drug.

Recent research has focused on the biological activities of Cyclopropanemethanesulfonamide, α-propyl-. A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of this compound. The researchers found that Cyclopropanemethanesulfonamide, α-propyl- effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the antimicrobial activity of Cyclopropanemethanesulfonamide, α-propyl-. A study published in the Journal of Antibiotics in 2022 evaluated its efficacy against a panel of Gram-positive and Gram-negative bacteria. The results showed that Cyclopropanemethanesulfonamide, α-propyl- exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. This finding highlights its potential as a novel antibacterial agent in the face of increasing antibiotic resistance.

The anticancer properties of Cyclopropanemethanesulfonamide, α-propyl- have also been explored. A study published in Cancer Research in 2023 demonstrated that this compound selectively induced apoptosis in human colon cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the inhibition of the PI3K/AKT signaling pathway, which is frequently dysregulated in cancer cells. These findings suggest that Cyclopropanemethanesulfonamide, α-propyl- could be developed as a targeted therapy for colorectal cancer.

Beyond its direct biological activities, Cyclopropanemethanesulfonamide, α-propyl- has also been investigated as a building block for the synthesis of more complex molecules with therapeutic potential. Its unique structural features make it an attractive starting material for drug discovery programs aimed at developing new treatments for various diseases. For example, researchers at the University of California have used Cyclopropanemethanesulfonamide, α-propyl- as a key intermediate in the synthesis of novel antiviral agents targeting influenza virus replication.

In conclusion, Cyclopropanemethanesulfonamide, α-propyl- (CAS No. 1849382-67-7) is a multifaceted compound with promising applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in the advancement of pharmaceutical science.